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molecular formula C10H10BrNO2 B8489116 Methyl 1-(5-bromopyridin-3-yl)cyclopropanecarboxylate CAS No. 1255871-41-0

Methyl 1-(5-bromopyridin-3-yl)cyclopropanecarboxylate

Cat. No. B8489116
CAS RN: 1255871-41-0
M. Wt: 256.10 g/mol
InChI Key: JJXDAWJPOCFJAI-UHFFFAOYSA-N
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Patent
US09260408B2

Procedure details

To a solution of methyl 1-(5-bromopyridin-3-yl)cyclopropanecarboxylate (4.764 g, 18.6 mmol) in THF (190 mL) was added 90% potassium trimethylsilanolate (2.65 g, 18.6 mmol) and the reaction mixture was stirred at room temperature over night. Then, the mixture was filtered and washed with THF to give the desired product (2.668 g) as a light brown solid. The mother liquors were concentrated to around 50 mL of THF. Another portion of 90% potassium trimethylsilanolate (0.43 g) was added and stirring was continued for 5 h at room temperature. Then, the mixture was filtered and washed again with THF to give a second batch of desired product (0.953 g) which was combined with the first batch to give the title compound (3.621 g, 59.1%) as a light brown solid. MS:242.0 and 244.1 (M+H+).
Name
methyl 1-(5-bromopyridin-3-yl)cyclopropanecarboxylate
Quantity
4.764 g
Type
reactant
Reaction Step One
Name
potassium trimethylsilanolate
Quantity
2.65 g
Type
reactant
Reaction Step One
Name
THF
Quantity
190 mL
Type
solvent
Reaction Step One
Name
desired product

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([C:8]2([C:11]([O:13]C)=[O:12])[CH2:10][CH2:9]2)[CH:5]=[N:6][CH:7]=1.C[Si](C)(C)[O-].[K+:20]>C1COCC1>[Br:1][C:2]1[CH:3]=[C:4]([C:8]2([C:11]([O-:13])=[O:12])[CH2:9][CH2:10]2)[CH:5]=[N:6][CH:7]=1.[K+:20] |f:1.2,4.5|

Inputs

Step One
Name
methyl 1-(5-bromopyridin-3-yl)cyclopropanecarboxylate
Quantity
4.764 g
Type
reactant
Smiles
BrC=1C=C(C=NC1)C1(CC1)C(=O)OC
Name
potassium trimethylsilanolate
Quantity
2.65 g
Type
reactant
Smiles
C[Si]([O-])(C)C.[K+]
Name
THF
Quantity
190 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred at room temperature over night
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
Then, the mixture was filtered
WASH
Type
WASH
Details
washed with THF

Outcomes

Product
Name
desired product
Type
product
Smiles
BrC=1C=C(C=NC1)C1(CC1)C(=O)[O-].[K+]
Measurements
Type Value Analysis
AMOUNT: MASS 2.668 g
YIELD: CALCULATEDPERCENTYIELD 51.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.